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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129 Get Quote

This guide provides a comprehensive overview of the boiling and melting points of ethyl
phenylacetate (CAS No. 101-97-3), a key compound in fragrance, flavor, and pharmaceutical

research. It includes detailed experimental protocols for determining these physical constants,

aimed at researchers, scientists, and professionals in drug development.

Core Physical Properties
Ethyl phenylacetate is a colorless to pale yellowish liquid known for its pleasant, honey-like

aroma.[1] Its fundamental physical properties, the melting and boiling points, are critical for its

identification, purification, and application in various scientific contexts.

The boiling and melting points of ethyl phenylacetate have been determined and reported

across various chemical literature and databases. A summary of these values is presented

below for easy comparison. The slight variations can be attributed to differences in

experimental conditions and sample purity.
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Physical Property Reported Value (°C) Pressure (mm Hg) Source(s)

Boiling Point 229 760 [1][2][3][4]

228 760 [5]

227 - 229 760 [6][7]

226 760 [8]

223 - 225 Not Specified [9]

Melting Point -29.4 Not Applicable [2][5]

-29 Not Applicable [3][8][9]

Experimental Protocols for Determination
Accurate determination of boiling and melting points is fundamental for compound

characterization and purity assessment. The following sections detail standard laboratory

methodologies for these measurements.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[10] The capillary method is a common and reliable technique for determining the

boiling point of a small quantity of liquid.

Materials:

Thiele tube or melting point apparatus with an aluminum block

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Sample of ethyl phenylacetate
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Heating bath fluid (e.g., paraffin oil) if using a Thiele tube

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of ethyl phenylacetate into the

small test tube.[11][12]

Capillary Insertion: Take a capillary tube that is sealed at one end and place it into the test

tube with the open end submerged in the liquid and the sealed end pointing upwards.[11][13]

Apparatus Setup: Attach the test tube to a thermometer, ensuring the bulb of the

thermometer and the sample are at the same level.

Heating: Begin to heat the apparatus slowly and uniformly.[11] If using a Thiele tube, the

shape of the tube helps circulate the oil for even heating. If using an aluminum block, the

block provides uniform heat distribution.

Observation: As the temperature rises, air trapped in the capillary tube will expand and

slowly bubble out. When the boiling point is reached, a rapid and continuous stream of

bubbles will emerge from the open end of the capillary tube.[11]

Recording Temperature: Note the temperature at which this rapid stream of bubbles begins.

This is the boiling point of the liquid. For accuracy, the determination should be repeated to

obtain consistent values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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